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Compound of Interest

Benzyl 7-oxoazepane-2-
Compound Name:
carboxylate

Cat. No.: B1383342

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl 7-oxoazepane-2-
carboxylate, a derivative of the cyclic amino acid 7-oxoazepane-2-carboxylic acid. Due to the
limited direct literature on this specific benzyl ester, this guide extrapolates data from its parent
carboxylic acid and established chemical principles.

Chemical Structure and Properties

Benzyl 7-oxoazepane-2-carboxylate is the benzyl ester of 7-oxoazepane-2-carboxylic acid.
The core structure is a seven-membered lactam ring, also known as an azepane-2-one or
caprolactam ring, with a benzyl carboxylate group at the 2-position. The stereochemistry at the
C2 position is typically (S) when derived from natural amino acid precursors.
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Caption: Chemical structure of Benzyl 7-oxoazepane-2-carboxylate.

Table 1: Physicochemical Properties
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Property Value (Predicted) Source
Molecular Formula C14H17NOs

Molecular Weight 247.29 g/mol

XLogP3 19

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count

Rotatable Bond Count 3

Note: Properties are predicted as no experimental data is readily available for the benzyl ester.
Data for the parent carboxylic acid, (2S)-7-oxoazepane-2-carboxylic acid, is available and has
a molecular weight of 157.17 g/mol and an XLogP3 of -0.1.[1]

Synthesis

A plausible synthetic route to Benzyl 7-oxoazepane-2-carboxylate involves two main stages:
the synthesis of the parent carboxylic acid, (2S)-7-oxoazepane-2-carboxylic acid, followed by
its esterification with benzyl alcohol.

A general approach for synthesizing 7-substituted azepane-2-carboxylic acids starts from (S)-
tribenzyl glutamic acid y-aldehyde.[2] This undergoes a Horner-Wadsworth-Emmons reaction,
followed by a one-pot reduction and cyclization to yield the azepane carboxylic acid.[2]

The subsequent esterification can be achieved through various methods, such as Fischer
esterification or by using coupling agents. A common method for benzyl esterification of amino
acids is by reacting the carboxylic acid with benzyl alcohol in the presence of an acid catalyst
like p-toluenesulfonic acid (PTSA).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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